Cas no 1857-11-0 (Sempervirol)
Sempervirol structure
Product Name:Sempervirol
CAS No:1857-11-0
MF:C20H30O
MW:286.451606273651
CID:2000510
PubChem ID:12442761
Update Time:2025-04-21
Sempervirol Chemical and Physical Properties
Names and Identifiers
-
- Sempervirol
- (+)-Sempervirol
- (4bS,8aS)-4b,5,6,7,8,8a,9,10-Octahydro-4b,8,8-trimethyl-3-isopropylphenanthren-2-ol
- CHEMBL1097038
- SCHEMBL10524412
- DTXSID501118720
- rel-(4bR,8aR)-4b,5,6,7,8,8a,9,10-Octahydro-4b,8,8-trimethyl-3-(1-methylethyl)-2-phenanthrenol
- 1857-11-0
- 17990-27-1
- (4bS,8aS)-4b,8,8-trimethyl-3-propan-2-yl-5,6,7,8a,9,10-hexahydrophenanthren-2-ol
-
- Inchi： 1S/C20H30O/c1-13(2)15-12-16-14(11-17(15)21)7-8-18-19(3,4)9-6-10-20(16,18)5/h11-13,18,21H,6-10H2,1-5H3
- InChI Key： RSIJAQZNHHXEJZ-UHFFFAOYSA-N
- SMILES： CC(C1C(O)=CC2CCC3C(C=2C=1)(C)CCCC3(C)C)C
Computed Properties
- Exact Mass: 286.229665576Da
- Monoisotopic Mass: 286.229665576Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 385
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.803
- Topological Polar Surface Area: 20.2Ų
Sempervirol Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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